Cas no 1823386-98-6 (2-Fluoro-2-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-amine)

2-Fluoro-2-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-amine is a fluorinated aromatic amine compound characterized by its unique structural features, including two fluorine substituents and a trifluoromethyl group on the phenyl ring. This configuration enhances its reactivity and potential utility as an intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms contributes to increased metabolic stability and lipophilicity, making it valuable for designing bioactive molecules. Its well-defined chemical properties allow for precise modifications in medicinal chemistry applications. The compound is typically handled under controlled conditions due to its reactive amine functionality, ensuring optimal performance in synthetic pathways.
2-Fluoro-2-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-amine structure
1823386-98-6 structure
Product Name:2-Fluoro-2-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-amine
CAS No:1823386-98-6
MF:C9H8F5N
MW:225.158539772034
CID:6218534
PubChem ID:130136037
Update Time:2025-06-13

2-Fluoro-2-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1823386-98-6
    • EN300-1933244
    • 2-fluoro-2-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-amine
    • 2-Fluoro-2-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-amine
    • Inchi: 1S/C9H8F5N/c10-7-3-5(9(12,13)14)1-2-6(7)8(11)4-15/h1-3,8H,4,15H2
    • InChI Key: DKIYAAXQGDVGNU-UHFFFAOYSA-N
    • SMILES: FC(CN)C1C=CC(C(F)(F)F)=CC=1F

Computed Properties

  • Exact Mass: 225.05769007g/mol
  • Monoisotopic Mass: 225.05769007g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26Ų

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2-Fluoro-2-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-amine Related Literature

Additional information on 2-Fluoro-2-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-amine

Comprehensive Overview of 2-Fluoro-2-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-amine (CAS No. 1823386-98-6)

The compound 2-Fluoro-2-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-amine (CAS No. 1823386-98-6) is a fluorinated aromatic amine with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring multiple fluorine atoms and a trifluoromethyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. The presence of fluorine atoms enhances the compound's metabolic stability and lipophilicity, which are critical properties in drug design. Researchers are increasingly focusing on fluorinated compounds due to their ability to improve pharmacokinetic profiles and target specificity.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in drug discovery and material science. The compound 2-Fluoro-2-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-amine is no exception, as it aligns with the growing trend of incorporating fluorine into small molecules to enhance their biological activity. This trend is evident in the increasing number of patents and publications focusing on fluorinated building blocks. The compound's CAS No. 1823386-98-6 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

One of the key advantages of 2-Fluoro-2-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-amine is its versatility in synthetic chemistry. It can serve as a precursor for the development of fluoro-pharmaceuticals, which are known for their improved efficacy and reduced side effects. The trifluoromethyl group, in particular, is a hotspot in medicinal chemistry due to its ability to modulate electronic and steric properties. This has led to a surge in inquiries about the compound's synthetic routes and applications, making it a topic of interest in academic and industrial circles alike.

The compound's potential extends beyond pharmaceuticals. It is also being explored in the field of agrochemicals, where fluorinated compounds are used to develop more effective pesticides and herbicides. The unique properties of 2-Fluoro-2-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-amine make it a candidate for creating environmentally friendly agrochemicals with lower toxicity profiles. This aligns with the global push for sustainable agriculture, a topic that has gained significant traction in recent years.

From a technical standpoint, the synthesis of 2-Fluoro-2-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-amine involves multi-step reactions, often requiring specialized reagents and conditions. Researchers are continually optimizing these processes to improve yield and purity, which are critical for large-scale applications. The compound's CAS No. 1823386-98-6 is often associated with queries about synthetic methodologies, purification techniques, and analytical characterization, highlighting the need for detailed technical information.

In conclusion, 2-Fluoro-2-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-amine (CAS No. 1823386-98-6) is a promising compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its fluorinated structure offers unique advantages, making it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing innovation across multiple industries.

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